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Compound of Interest

Compound Name: 4-Azido-2-chloro-1-methylbenzene

Cat. No.: B1280736

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 4-Azido-2-chloro-1-methylbenzene. It is intended for researchers, scientists,
and professionals in the field of drug development and organic synthesis. This document
details a plausible synthetic route with experimental protocols, summarizes key
physicochemical properties, and provides visualizations of its chemical structure and synthesis
workflow.

Core Compound Information

4-Azido-2-chloro-1-methylbenzene is an aromatic organic compound featuring an azide, a
chloro, and a methyl group attached to a benzene ring. Its chemical structure makes it a
potentially valuable intermediate in the synthesis of various nitrogen-containing heterocyclic
compounds and as a photoaffinity labeling reagent in chemical biology.

Below is a diagram illustrating the chemical structure of 4-Azido-2-chloro-1-methylbenzene.
Figure 1: Chemical structure of 4-Azido-2-chloro-1-methylbenzene.

Physicochemical Properties

A summary of the key physicochemical properties for 4-Azido-2-chloro-1-methylbenzene and
its precursor, 2-chloro-4-methylaniline, are presented in the tables below.

Table 1: Properties of 4-Azido-2-chloro-1-methylbenzene
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Property Value Source
CAS Number 357292-37-6 [1]
Molecular Formula C7HeCIN3 [1]
Molecular Weight 167.60 g/mol [1]
Not specified (likely an oil or
Appearance ] ) Inferred
low-melting solid)
Purity Available as =98% [2]

Table 2: Properties of the Synthetic Precursor, 2-Chloro-4-methylaniline

Property Value Source
CAS Number 615-65-6 [3]
Molecular Formula C7HsCIN [4]
Molecular Weight 141.60 g/mol [4]
Appearance Liquid [4]
Boiling Point 223-225 °C [4]
Melting Point 7°C [4]
Density 1.151 g/mL at 25 °C [4]

Synthesis and Experimental Protocols

The synthesis of 4-Azido-2-chloro-1-methylbenzene can be achieved through a two-step

process starting from 2-chloro-4-methylaniline. The first step involves the diazotization of the

aniline to form a diazonium salt, which is then converted to the corresponding azide in the

second step by reaction with sodium azide.

The following diagram illustrates the synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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